MAL-PEG4-MMAF
Overview
Description
MAL-PEG4-MMAF is a maleimido functionalized derivative of MMAF (Monomethyl auristatin F) with PEG4 linker. This compound is a useful precursor for making antibody-drug conjugates (ADCs). The maleimido functional group can be easily conjugated to protein carriers (such as antibody or enzyme). Many antibody-drug conjugates (ADCs) currently in clinical trials employ maleimide-containing drug-linkers which are conjugated to antibody cysteine residues to form thiosuccinimide linkages.
Scientific Research Applications
Protein-Polymer Conjugation Analysis : MAL-PEG4-MMAF is useful in the characterization of protein-polymer conjugates. Asymmetrical-flow field-flow fractionation (AF4) and size-exclusion chromatography (SEC) are techniques used to analyze the uniformity of molar mass and chemical composition in protein-PEG conjugates, demonstrating its importance in ensuring quality and consistency in bioconjugation processes (Rebolj, Pahovnik, & Žagar, 2012).
MALDI-TOF MS in Biomedical Research : Matrix-assisted laser desorption ionization-time of flight mass spectrometry (MALDI-TOF MS) is a complementary technique often used alongside this compound for identifying and studying non-covalent interactions involving proteins. It's a critical tool in proteomics and clinical microbiology, offering rapid and economical analysis for a range of applications including disease marker identification and microbial identification (Hrabák, Chudáčková, & Walková, 2013).
Advanced Drug Delivery Systems : this compound plays a role in the development of drug delivery systems. Research on polymeric micelles with cancer-targeting capabilities shows how this compound conjugates can enhance drug delivery, highlighting its potential in creating more efficient and targeted therapeutics (Chen et al., 2015).
Stability and Degradation of PEGylated Proteins : Studies on the stability and degradation of PEG-maleimide modified proteins, where this compound is often used, provide insights into the behavior of these conjugates under various conditions. This knowledge is crucial for the proper handling and storage of PEGylated therapeutic proteins (Zhang et al., 2015).
Quantum Dot Toxicity Reduction : this compound is instrumental in reducing the toxicity of quantum dots (Qdots) used in biomedical imaging. Coating Qdots with polymers like PEG has shown to significantly decrease their cellular toxicity, thereby enhancing their applicability in medical diagnostics and research (Zhang et al., 2006).
Enhanced Drug Efficacy through Conjugation : The conjugation of this compound with monoclonal antibodies can significantly enhance the efficacy of certain drugs, such as auristatin derivatives used in cancer treatment. This showcases its potential in developing more effective antibody-drug conjugates (Doronina et al., 2006).
Properties
Molecular Formula |
C53H84N6O15 |
|---|---|
Molecular Weight |
1045.282 |
SMILES |
CC(C)[C@H](N(C(COCCOCCOCCOCCN1C(C=CC1=O)=O)=O)C)C(N[C@H](C(N(C([C@@H](CC(N2CCC[C@H]2[C@H](OC)[C@H](C(N[C@@H](C(O)=O)CC3=CC=CC=C3)=O)C)=O)OC)[C@@H](C)CC)C)=O)C(C)C)=O |
Appearance |
Solid powder |
synonyms |
MAL-PEG4-MMAF; ((2R,3R)-3-((2S)-1-((3R,5S)-4-((S)-2-((S)-17-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-2-isopropyl-3-methyl-4-oxo-6,9,12,15-tetraoxa-3-azaheptadecanamido)-N,3-dimethylbutanamido)-3-methoxy-5-methylheptanoyl)pyrrolidin-2-yl)-3-methoxy-2-met |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
